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Compound of Interest

Compound Name: 2-Tert-butylphenol

Cat. No.: B7770320 Get Quote

Essential Safety and Handling Guide for 2-Tert-
butylphenol
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-tert-butylphenol (CAS No. 88-18-6). It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory operations.

Hazard Summary
2-Tert-butylphenol is a hazardous chemical that poses significant health risks. It is harmful if

swallowed, inhaled, or absorbed through the skin. The substance causes severe skin, eye,

digestive, and respiratory tract burns.[1] Chronic exposure may lead to liver and kidney

damage. It is also toxic to aquatic life with long-lasting effects.[1]

Chemical and Physical Properties
The following table summarizes key quantitative data for 2-tert-butylphenol.
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Property Value

CAS Number 88-18-6

Molecular Formula C10H14O

Molecular Weight 150.22 g/mol

Appearance Clear, light yellow liquid

Boiling Point 224 °C (435.2 °F) at 760 mmHg

Melting Point -7 °C (19.4 °F)

Flash Point 102 °C (215.6 °F)[1]

Density 0.978 g/cm³

Water Solubility 2.3 g/L at 20 °C[1]

Vapor Pressure 0.00015 mmHg at 25 °C

Toxicological Data
Exposure Route Species Value

Oral LD50 Rat 440 mg/kg

Dermal LD50 Rat 705 mg/kg

Inhalation LC50 Rat 1070 mg/m³/4H

Operational and Disposal Plans
Adherence to the following procedural guidance is mandatory for ensuring laboratory safety.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following equipment

must be worn when handling 2-tert-butylphenol.
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Body Part Equipment Specifications

Eyes/Face
Chemical Splash Goggles &

Face Shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2] A face

shield should be used in

addition to goggles where

splashing is a risk.[3]

Hands Chemical-Resistant Gloves

Wear appropriate protective

gloves (e.g., Nitrile, Neoprene)

to prevent skin contact.[4]

Body
Laboratory Coat / Protective

Clothing

Wear a lab coat or other

appropriate protective clothing

to prevent skin exposure.[4]

Respiratory
Fume Hood or Approved

Respirator

All handling should occur in a

chemical fume hood.[4] If

ventilation is inadequate or

exposure limits are exceeded,

use a NIOSH/MSHA or EN 149

approved respirator.[2]

Handling and Storage Protocol
Engineering Controls:

Work must be conducted in a well-ventilated area, preferably within a certified chemical fume

hood.[2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][5]

Handling Procedures:

Avoid all personal contact, including the inhalation of vapors or mists.[6]

Do not get the substance in eyes, on skin, or on clothing.
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Keep the container tightly closed when not in use.

Wash hands and any exposed skin thoroughly after handling.[3]

Remove and wash contaminated clothing before reuse; discard contaminated shoes.

Storage Requirements:

Store in a cool, dry, well-ventilated area designated for corrosive materials.

Keep containers tightly closed.[2]

Store away from incompatible materials such as oxidizing agents, brass, copper, steel, acid

anhydrides, and acid chlorides.

Keep away from heat, sparks, and open flames.[2]

Emergency Protocols
Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like

vermiculite, sand, or earth.

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Prevent the spill from entering drains or waterways.

First Aid Measures:
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Exposure First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Seek

immediate medical attention.[7]

Inhalation

Remove the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

begin artificial respiration. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth and give

a cupful of water to drink. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[7]

Disposal Plan
All waste materials containing 2-tert-butylphenol must be treated as hazardous waste.

Dispose of contents and containers in accordance with all applicable federal, state, and local

regulations.

Do not dispose of waste down the drain or into the environment.[3][8] Waste should be

managed by a licensed waste disposal company.[3]

Safe Handling Workflow
The following diagram illustrates the essential step-by-step process for safely working with 2-
tert-butylphenol.
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2. Don Required PPE

3. Prepare Work Area
(Chemical Fume Hood)

4. Handle Chemical

5. Decontaminate Surfaces
& Glassware

6. Segregate & Label
Hazardous Waste

7. Doff PPE Correctly

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2-tert-butylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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